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octyltin trichloride solubility and stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Octyltin trichloride

CAS No.: 3091-25-6

Cat. No.: S773739

Physical, Chemical, and Safety Properties

The table below summarizes the key data found for octyltin trichloride (CAS No. 3091-25-6).

Property Type Details

| Basic Identifiers | CAS No.: 3091-25-6 Molecular Formula: CgH;,Cl3Sn Molecular Weight: 338.29
g/mol [1] [2] [3] | | Solubility Profile | Water: 330 pg/L (20°C) [1] or 2.3E-3 g/L (25°C) [3] Organic
Solvents: Soluble in Chloroform; Slightly soluble in Ethyl Acetate and Methanol [1] | | Stability & Storage |
Stability: Hygroscopic and Moisture Sensitive [1] Storage: Keep in a cool place in a tightly closed, dry, and
well-ventilated container [2] | | Physical Properties | Appearance: Liquid, Colourless to Pale Yellow [1] [2]
Density: 1.35 g/cm?3 [1] [3] or 1.839 g/cm?3 (25°C) [2] Boiling Point: 142-143°C (at 33 hPa) [2] / 150-159°C
(at 10 mmHg) [1] | | Hazard Information | Hazard Statements: H314 (Causes severe skin burns and eye
damage), H400 (Very toxic to aquatic life), H410 (Toxic to aquatic life with long-lasting effects), among
others [2] [3] |

Handling and Safety Protocol

Given the compound's hazardous nature, the following general handling procedures are recommended based

on the retrieved safety data [2].
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Personal Precautions
Wear appropriate PPE

Use in a well-ventilated area
(e.g., fume hood)

:

Avoid breathing vapor or mist

'

Environmental Precautions
Prevent release into environment
Do not let product enter drains

:

@se personal protective equipment (PPED

Eye/Face Protection:
Tightly fitting safety goggles
& Face shield

Skin Protection:
Wear chemical-resistant gloves
& Complete protective suit

:

( Respiratory Protection: w
T Q

Ten if riclk acececement indicate

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s773739?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

UL L1 11U UWUULCUULIICIIL Ll uLe Y

Click to download full resolution via product page

Diagram of the recommended safety and handling workflow for octyltin trichloride.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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